Taurultam-D4
Description
Taurultam-D4 (CAS: 2704813-99-8) is a deuterated isotopologue of taurultam, a sulfur-containing organic compound. Its molecular formula is C₃H₄D₄N₂O₂S, with a molecular weight of 140.20 g/mol . The compound is characterized by four deuterium atoms replacing hydrogen atoms in its structure, enhancing its stability and utility in metabolic and pharmacokinetic studies. Produced by Shanghai Jinpan Biotechnology Co., Ltd., this compound is marketed as a high-purity research-grade compound for applications in signal transduction, disease mechanisms, and analytical chemistry (e.g., as an internal standard in mass spectrometry). It is available in 100 mg, 250 mg, and 500 mg quantities, with storage conditions dependent on the analytical certificate provided .
Properties
Molecular Formula |
C₃H₄D₄N₂O₂S |
|---|---|
Molecular Weight |
140.2 |
Synonyms |
Tetrahydro-2H-1,2,4-thiadiazine 1,1-Dioxide-D4; _x000B_1,1-Dioxoperhydro-1,2,4-thiadiazine-D4; Perhydro-1,2,4-thiadiazine 1,1-Dioxide-D4; Tetrahydro-2H-1,2,4-thiadiazine 1,1-Dioxide-D4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Physicochemical Properties of Taurultam-D4
| Property | Value |
|---|---|
| CAS Number | 2704813-99-8 |
| Molecular Formula | C₃H₄D₄N₂O₂S |
| Molecular Weight | 140.20 g/mol |
| Storage Conditions | As per certificate; room temperature (US mainland) |
| Applications | Research, isotopic labeling, analytical standards |
Comparison with Similar Compounds
While the provided evidence lacks direct comparative data for this compound, its properties and applications can be contextualized against broader classes of deuterated and non-deuterated compounds:
(a) Deuterated vs. Non-Deuterated Analogs
Deuterated compounds like this compound are critical in drug metabolism studies due to their enhanced stability and reduced metabolic clearance compared to non-deuterated counterparts. For example:
- Stability : Deuterium’s higher bond strength (C-D vs. C-H) slows enzymatic degradation, making this compound preferable for tracking metabolic pathways .
- Analytical Utility: As an internal standard, this compound minimizes matrix effects in LC-MS/MS, unlike non-deuterated taurultam, which may co-elute with endogenous metabolites .
(b) Comparison with Other Deuterated Standards
Deuterated standards (e.g., acetaminophen-D4, ibuprofen-D3) share similar roles in analytical workflows. However, this compound’s sulfur moiety distinguishes its reactivity and application in sulfur-metabolism studies.
Table 2: General Comparison of this compound with Hypothetical Analogs
| Compound | Molecular Weight (g/mol) | Key Feature | Primary Application |
|---|---|---|---|
| This compound | 140.20 | Deuterated, sulfur-containing | Metabolic studies, LC-MS/MS |
| Taurultam (hypothetical) | ~136.16 | Non-deuterated | Basic biochemical research |
| Acetaminophen-D4 | 155.18 | Deuterated analgesic | Pharmacokinetic assays |
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